Cas no 1824053-07-7 (5-Bromo-2-(pyridin-2-ylmethoxy)pyridine)

• Product Name: 5-Bromo-2-(pyridin-2-ylmethoxy)pyridine
• CAS No: 1824053-07-7
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 6793882
• PubChem ID: 91658652
• Update Time: 2025-08-04

5-Bromo-2-(pyridin-2-ylmethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• AKOS037654263
• MFCD28134350
• KS-9318
• 5-Bromo-2-(pyridin-2-ylmethoxy)pyridine
• 1824053-07-7

• Inchi： 1S/C11H9BrN2O/c12-9-4-5-11(14-7-9)15-8-10-3-1-2-6-13-10/h1-7H,8H2
• InChI Key： RBYDYPVQCGLLPW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)OCC1C=CC=CN=1

Computed Properties

• Exact Mass: 263.98983g/mol
• Monoisotopic Mass: 263.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35Ų

Additional information on 5-Bromo-2-(pyridin-2-ylmethoxy)pyridine

5-Bromo-2-(pyridin-2-ylmethoxy)pyridine: A Comprehensive Overview

5-Bromo-2-(pyridin-2-ylmethoxy)pyridine (CAS No. 1824053-07-7) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and pharmacology. This compound, characterized by its unique brominated pyridine structure, exhibits a wide range of applications and potential uses in modern scientific research. The long-tail keyword for this compound, such as "brominated pyridine derivatives" and "heterocyclic aromatic compounds", highlights its structural uniqueness and functional versatility.

The synthesis of 5-Bromo-2-(pyridin-2-ylmethoxy)pyridine involves a series of carefully designed organic reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis pathway, resulting in higher yields and improved purity. These developments are particularly relevant in the context of drug discovery, where precise control over molecular structure is critical for achieving desired pharmacokinetic properties.

One of the most notable aspects of 5-Bromo-2-(pyridin-2-ylmethoxy)pyridine is its role as a building block in the construction of bioactive molecules. The bromine substituent at the 5-position of the pyridine ring serves as an excellent leaving group, facilitating further functionalization through substitution reactions. This property has been exploited in the development of novel antiviral agents, where the compound's ability to inhibit viral replication has been demonstrated in preclinical studies.

Recent studies have also explored the electronic properties of 5-Bromo-2-(pyridin-2-ylmethoxy)pyridine, particularly in the context of its application as a component in organic electronics. The compound's conjugated aromatic system and electron-withdrawing groups contribute to its high stability and conductivity, making it a promising candidate for use in flexible electronics and optoelectronic devices. Researchers have reported significant progress in integrating this compound into polymer blends, enhancing their mechanical and electrical properties.

In addition to its chemical applications, 5-Bromo-2-(pyridin-2-ylmethoxy)pyridine has shown potential in the field of analytical chemistry as a chelating agent. Its ability to form stable complexes with metal ions has been leveraged in the development of sensors for heavy metal detection, offering a cost-effective and reliable solution for environmental monitoring applications.

The biological activity of 5-Bromo-2-(pyridin-2-ylmethoxy)pyridine has been extensively studied, with recent findings highlighting its anti-inflammatory and antioxidant properties. Preclinical trials have demonstrated that the compound can modulate key inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

Furthermore, the compound's role in catalysis has been explored, with researchers utilizing it as a ligand in transition metal-catalyzed reactions. Its ability to stabilize metal centers under harsh reaction conditions has led to improved catalytic efficiency in processes such as cross-coupling reactions and hydrogenation.

In conclusion, 5-Bromo-2-(pyridin-2-yli methoxy) py ridine (CAS No. 1824053 -07 -7) stands out as a versatile and multifaceted compound with applications spanning multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers across various fields.